Cas no 1806776-53-3 (Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806776-53-3
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845216
• Update Time: 2025-10-29

Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H8BrF6NO3/c1-2-21-9(20)6-3-5(4-12)19-8(10(13,14)15)7(6)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： LBXYEFQJTNLVEQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC)=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806776-53-3): A Comprehensive Overview

Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806776-53-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, plays a pivotal role in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. The presence of multiple functional groups, including a bromomethyl moiety and two trifluoromethyl groups, makes it a versatile intermediate in the development of novel therapeutic agents.

The Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate molecule is part of a broader class of pyridine derivatives that have been extensively studied for their pharmacological properties. Pyridine derivatives are known for their ability to interact with a wide range of biological targets, making them valuable scaffolds in drug discovery. The specific arrangement of functional groups in this compound not only enhances its reactivity but also contributes to its unique pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. The Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate has emerged as a key intermediate in the synthesis of several lead compounds that have shown promising activity in preclinical studies. Its structural features, particularly the bromomethyl group, facilitate nucleophilic substitution reactions, allowing for the facile introduction of diverse pharmacophores.

The trifluoromethyl groups present in the molecule contribute to its metabolic stability and lipophilicity, which are critical factors in drug design. These properties enhance the compound's ability to cross biological membranes and resist enzymatic degradation, thereby improving its bioavailability and therapeutic efficacy. Furthermore, the trifluoromethoxy group can influence the electronic distribution within the molecule, affecting its binding affinity to biological targets.

One of the most compelling aspects of the Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed or mutated in various diseases, including cancer. By targeting these enzymes, kinase inhibitors can modulate cellular processes and halt disease progression. The bromomethyl group in this compound allows for further functionalization via cross-coupling reactions, enabling the creation of highly specific kinase inhibitors with improved selectivity and potency.

Recent studies have highlighted the potential of this compound as a building block for developing antiviral agents. The structural motifs present in pyridine derivatives have been shown to interact with viral proteases and polymerases, inhibiting viral replication. The unique combination of functional groups in the Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate makes it an ideal candidate for generating novel antiviral compounds that can combat emerging viral threats.

The pharmaceutical industry has also explored the use of this compound in the development of central nervous system (CNS) drugs. The ability of pyridine derivatives to cross the blood-brain barrier has made them attractive candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. The presence of lipophilic groups like trifluoromethylester enhances their penetration into the CNS, while maintaining sufficient metabolic stability to ensure prolonged activity.

In conclusion, Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806776-53-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for pyridine derivatives, this compound is poised to play an increasingly important role in shaping the future of medicine.